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Abstract
Diisohexyl phthalate (DIHP) is a plasticizer used to enhance the flexibility and durability of

various polymeric materials. As a member of the "transitional" group of phthalates, with alkyl

chain backbones of C4-C6, its environmental presence and potential toxicological effects are of

increasing concern. This technical guide provides a comprehensive overview of the

environmental fate and transport of DIHP, including its physicochemical properties, degradation

pathways, and partitioning in various environmental compartments. Due to the limited

availability of specific experimental data for DIHP, information from structurally similar

phthalates, such as di-n-hexyl phthalate (DnHP) and di(2-ethylhexyl) phthalate (DEHP), is

utilized for extrapolation where noted, providing a robust framework for understanding the

environmental behavior of this compound. This guide also details relevant experimental

protocols and visualizes key environmental and biological pathways to support further research

and risk assessment.

Physicochemical Properties
The environmental fate and transport of a chemical are fundamentally governed by its

physicochemical properties. While specific experimental data for DIHP are scarce, the following
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table summarizes available information and estimated values based on its structure and data

from analogous phthalates.

Table 1: Physicochemical Properties of Diisohexyl Phthalate and Related Compounds

Property
Diisohexyl
Phthalate
(DIHP)

Di-n-hexyl
Phthalate
(DnHP)
(Analogue)

Di(2-
ethylhexyl)
Phthalate
(DEHP)
(Analogue)

Reference

CAS Number 71850-09-4 84-75-3 117-81-7

Molecular

Formula
C₂₀H₃₀O₄ C₂₀H₃₀O₄ C₂₄H₃₈O₄

Molecular Weight

( g/mol )
334.45 334.45 390.56

Physical State Oily liquid
Yellow-brown oily

viscous liquid

Colorless, oily

liquid
[1][2]

Water Solubility

(mg/L)
Not available 0.05 0.003 [1]

Vapor Pressure

(mm Hg at 25°C)
Not available 1.4 x 10⁻⁵ 1.32 x 10⁻⁷ [1]

Log K_ow_

(Octanol-Water

Partition

Coefficient)

Not available

(estimated >5)
6.82 7.5 [1][3]

Organic Carbon-

Water Partition

Coefficient

(K_oc_) (L/kg)

Not available

(estimated high)
Not available

1.2 x 10⁵ - 8.9 x

10⁵
[3]

Henry's Law

Constant

(atm·m³/mol)

Not available 2.6 x 10⁻⁵ Not available [1]
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Environmental Fate and Transport
The environmental fate of DIHP is determined by a combination of transport and transformation

processes, including abiotic and biotic degradation, sorption to soil and sediment, and

bioaccumulation in organisms.

Abiotic Degradation
Abiotic degradation processes for phthalates in the environment primarily include hydrolysis

and photolysis.

Hydrolysis: The hydrolysis of phthalate esters involves the cleavage of the ester bond to form

the monoester and subsequently phthalic acid. This process is generally slow for higher

molecular weight phthalates like DIHP under typical environmental pH conditions (pH 5-9).[4]

[5] The rate of hydrolysis is influenced by pH and temperature, with increased rates under

acidic or alkaline conditions.[4][6] However, in most natural waters, hydrolysis is not

considered a significant degradation pathway for DIHP.[5]

Photolysis: Direct photolysis of phthalates in water is not a significant removal process as

they do not absorb sunlight effectively.[4] Indirect photolysis, mediated by hydroxyl radicals in

the atmosphere, can be a more important degradation pathway for volatilized phthalates.[5]

For phthalates with longer alkyl chains, volatilization is low, limiting the importance of

atmospheric photolysis.

Biodegradation
Biodegradation is the primary mechanism for the removal of phthalates from the environment.

[5] The process is generally more rapid under aerobic conditions compared to anaerobic

conditions.

Aerobic Biodegradation: In the presence of oxygen, microorganisms can readily degrade

phthalates. The initial step involves the hydrolysis of the diester to its monoester, mono-

isohexyl phthalate (MIHP), and then to phthalic acid. Phthalic acid can be further mineralized

to carbon dioxide and water. While specific data for DIHP is unavailable, studies on

analogous compounds like DEHP show half-lives in the range of 5 to 8.3 days in aerobic

sediment.[7] The rate of biodegradation is influenced by factors such as temperature, pH,

and the presence of other organic matter.
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Anaerobic Biodegradation: Under anaerobic conditions, the biodegradation of phthalates is

significantly slower. Studies on other phthalates have shown that while some degradation

can occur, it is not as efficient as under aerobic conditions.

The following diagram illustrates the general aerobic biodegradation pathway for DIHP.
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Aerobic Biodegradation Pathway of Diisohexyl Phthalate
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Environmental Fate and Transport of Diisohexyl Phthalate
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General Workflow for DIHP Analysis

Environmental Sample
(Water, Soil, Sediment)

Extraction
(SPE for water, PLE for soil)
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Potential Endocrine Disruption Pathway of DIHP
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Dihexyl-phthalate
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physicochemical_Properties_of_Bis_2_ethyloctyl_phthalate.pdf
https://www.oekotoxzentrum.ch/media/195618/0_dehp_june2022.pdf
https://pubmed.ncbi.nlm.nih.gov/19634437/
https://pubmed.ncbi.nlm.nih.gov/19634437/
https://pubmed.ncbi.nlm.nih.gov/23232918/
https://pubmed.ncbi.nlm.nih.gov/23232918/
https://www.researchgate.net/publication/233901374_Chemical_Behavior_of_Phthalates_Under_Abiotic_Conditions_in_Landfills
https://pubmed.ncbi.nlm.nih.gov/20875923/
https://pubmed.ncbi.nlm.nih.gov/20875923/
https://www.benchchem.com/product/b047076#environmental-fate-and-transport-of-diisohexyl-phthalate
https://www.benchchem.com/product/b047076#environmental-fate-and-transport-of-diisohexyl-phthalate
https://www.benchchem.com/product/b047076#environmental-fate-and-transport-of-diisohexyl-phthalate
https://www.benchchem.com/product/b047076#environmental-fate-and-transport-of-diisohexyl-phthalate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b047076?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

